Cas no 492-22-8 (Thioxanthen-9-one)

• Product Name: Thioxanthen-9-one
• CAS No: 492-22-8
• Molecular Formula: C₁₃H₈OS
• Molecular Weight: 212.2670
• MDL: MFCD00005066
• CID: 37750
• PubChem ID: 10295

Thioxanthen-9-one Properties

Names and Identifiers

• 9H-Thioxanthen-9-one
• Thioxanthone
• Prothiene
• 9H-Thioxanthene, 9-oxo-
• Thiaxanthenone
• Thiaxanthon
• Thiaxanthone
• Thioxanthene, 9-oxo-
• Thioxanthene-9-one
• Thioxanthenone
• THIOXANTHEN-9-ONE
• 9-Oxothioxanthene
• 9-Oxothioxanthene,Thioxanthen-9-one
• 9-Oxothioxanthene,Thioxanthone
• 9-Thioxanthone
• 10-Thioxanthone
• EOK1SAC304
• MLS002638459
• YRHRIQCWCFGUEQ-UHFFFAOYSA-N
• NSC658181
• 9H-thioxanthen-9-on
• 9-Oxo-9H-thioxanthene
• S
• 9H-Thioxanthen-9-one (Thioxanthone)

• MDL： MFCD00005066
• InChIKey： YRHRIQCWCFGUEQ-UHFFFAOYSA-N
• Inchi： 1S/C13H8OS/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H
• SMILES： S1C2=C([H])C([H])=C([H])C([H])=C2C(C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 140978

Computed Properties

• Exact Mass: 212.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 212.03
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.4

Experimental Properties

• LogP: 3.41470
• PSA: 45.31000
• Merck: 9369
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Almost insoluble
• Boiling Point: 373°C(lit.)
• Melting Point: 213.0 to 217.0 deg-C
• Flash Point: 371-373°C/715mm
• Color/Form: Yellow powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Insoluble in water
• Density: 1.2247 (rough estimate)

Thioxanthen-9-one Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Thioxanthen-9-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes